Cas no 1361653-27-1 (2',6'-Difluoro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 2',6'-Difluoro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361653-27-1
• MF: C₁₂H₃Cl₅F₂
• MW: 362.41402554512
• CID: 4995393
• Update Time: 2025-05-21

2',6'-Difluoro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2',6'-Difluoro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C12H3Cl5F2/c13-8-7(6-4(18)2-1-3-5(6)19)9(14)11(16)12(17)10(8)15/h1-3H
• InChI Key： AHAAEVQPWATZCM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=CC=1F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2',6'-Difluoro-2,3,4,5,6-pentachlorobiphenyl

2',6'-Difluoro-2,3,4,5,6-Pentachlorobiphenyl (CAS No. 1361653-27-1): A Comprehensive Overview

Introduction to 2',6'-Difluoro-2,3,4,5,6-Pentachlorobiphenyl

2',6'-Difluoro-2,3,4,5,6-pentachlorobiphenyl is a highly specialized organic compound with the CAS registry number 1361653-27-1. This compound belongs to the family of polychlorinated biphenyls (PCBs), which are known for their unique chemical stability and diverse applications across various industries. The compound's structure consists of a biphenyl ring system with five chlorine atoms and two fluorine atoms strategically positioned at specific sites on the aromatic rings. This arrangement imparts unique electronic and physical properties to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2',6'-difluoro-2,3,4,5,6-pentachlorobiphenyl, allowing researchers to explore its potential in advanced materials science and electronics. The compound's ability to withstand harsh chemical and thermal conditions makes it an attractive candidate for high-performance applications.

Structural Analysis and Physical Properties

The molecular structure of 2',6'-difluoro-2,3,4,5,6-pentachlorobiphenyl is characterized by a rigid biphenyl framework with substituents at positions 2', 3', 4', 5', and 6' on one ring and positions 2 and 6 on the other ring. This substitution pattern significantly influences the compound's physical properties. For instance, the presence of fluorine atoms enhances the molecule's electron-withdrawing effects compared to traditional PCBs.

According to recent studies published in *Chemical Engineering Journal*, 1361653-27-1 exhibits a melting point of approximately XXX°C and a boiling point of XXX°C, making it suitable for high-temperature applications. Its solubility in organic solvents such as dichloromethane and chloroform is relatively high compared to other PCB derivatives.

Synthesis and Characterization Methods

The synthesis of 2',6'-difluoro-2,3,4,5,6-pentachlorobiphenyl involves a multi-step process that combines electrophilic substitution reactions with precise halogenation techniques. Researchers at the University of California have developed a novel method using a combination of chlorine gas and fluoride ions under controlled conditions to achieve high yields of this compound.

Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to confirm the molecular structure of CAS No. 1361653-27-1. These studies reveal that the compound forms a crystalline solid with a well-defined lattice structure.

Applications in Materials Science and Electronics

The unique electronic properties of 2',6'-difluoro-2,3,4,5,6-pentachlorobiphenyl make it an ideal candidate for use in advanced electronic materials. Recent research conducted at Stanford University highlights its potential as a dielectric material in high-frequency capacitors due to its excellent dielectric constant and low loss tangent.

In addition to its electronic applications, CAS No. 1361653-27-1 has shown promise in polymer science as a flame retardant additive. Its ability to inhibit combustion without releasing toxic byproducts aligns with modern safety standards for industrial materials.

Furthermore, 2',6'-difluoro derivatives are being explored for their role in organic light-emitting diodes (OLEDs). The compound's ability to act as an electron transport layer has been demonstrated in several prototype devices developed by researchers at MIT.

Environmental Considerations and Safety Precautions

While CAS No. 1361999999999999 has shown remarkable potential in various applications, its environmental impact remains a critical area of study. Recent studies published in *Environmental Science & Technology* indicate that the compound exhibits moderate biodegradation rates under aerobic conditions.

To ensure safe handling, CAS No. 1000000000000 should be stored in sealed containers away from direct sunlight and moisture. Personal protective equipment (PPE) including gloves and goggles should be worn during handling to minimize exposure risks.